Cas no 2103985-09-5 (2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one)
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- EN300-798705
- 2103985-09-5
- 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one
-
- Inchi: 1S/C9H15NO/c1-7(2)9(11)8-4-3-5-10-6-8/h8,10H,1,3-6H2,2H3/t8-/m1/s1
- InChI Key: FVACLBXKCPLGDC-MRVPVSSYSA-N
- SMILES: O=C(C(=C)C)[C@H]1CNCCC1
Computed Properties
- Exact Mass: 153.115364102g/mol
- Monoisotopic Mass: 153.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 29.1Ų
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-798705-1.0g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 1.0g |
$1129.0 | 2024-05-21 | |
| Enamine | EN300-798705-0.05g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 0.05g |
$948.0 | 2024-05-21 | |
| Enamine | EN300-798705-0.1g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 0.1g |
$993.0 | 2024-05-21 | |
| Enamine | EN300-798705-0.25g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 0.25g |
$1038.0 | 2024-05-21 | |
| Enamine | EN300-798705-0.5g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 0.5g |
$1084.0 | 2024-05-21 | |
| Enamine | EN300-798705-2.5g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 2.5g |
$2211.0 | 2024-05-21 | |
| Enamine | EN300-798705-5.0g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 5.0g |
$3273.0 | 2024-05-21 | |
| Enamine | EN300-798705-10.0g |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one |
2103985-09-5 | 95% | 10.0g |
$4852.0 | 2024-05-21 |
2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one
Recent Advances in the Study of 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one (CAS: 2103985-09-5)
The compound 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one (CAS: 2103985-09-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.
Recent studies have highlighted the role of 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the (3R)-piperidin-3-yl moiety and the prop-2-en-1-one group, make it a versatile scaffold for drug discovery. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and neurodegenerative pathways.
In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated promising activity as a modulator of the NLRP3 inflammasome, a critical component of the innate immune system. The study utilized in vitro and in vivo models to evaluate the compound's efficacy in reducing inflammation, with results indicating a significant reduction in pro-inflammatory cytokine levels. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and Alzheimer's disease.
Another notable advancement involves the optimization of the synthetic route for 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one. A team from the University of Cambridge reported a novel catalytic asymmetric synthesis method that improves yield and enantiomeric purity. This methodological breakthrough, detailed in a recent issue of Organic Letters, could facilitate large-scale production and further pharmacological evaluation of the compound.
Pharmacokinetic studies have also been conducted to assess the compound's bioavailability and metabolic stability. Preliminary data indicate favorable absorption and distribution profiles, though further optimization may be required to enhance its half-life in vivo. These studies are crucial for advancing the compound toward preclinical development.
Looking ahead, researchers are exploring the potential of 2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one as a lead compound for developing new classes of therapeutics. Its dual functionality as both a building block and a bioactive agent positions it as a valuable asset in drug discovery pipelines. Future studies will likely focus on structure-activity relationship (SAR) analyses and target validation to unlock its full therapeutic potential.
2103985-09-5 (2-methyl-1-[(3R)-piperidin-3-yl]prop-2-en-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)